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Compound of Interest

Compound Name: Pyromellitic dianhydride

Cat. No.: B145882

An In-depth Technical Guide to Pyromellitic
Dianhydride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of pyromellitic dianhydride (PMDA), a pivotal
chemical intermediate in the synthesis of high-performance polymers and other advanced
materials. This document details its chemical identity, physical properties, synthesis, and key
applications, with a focus on its role in polymer chemistry.

Chemical Identity and Molecular Structure

Pyromellitic dianhydride, systematically known as 1H,3H-Benzo[1,2-c:4,5-c'|difuran-1,3,5,7-
tetrone, is an organic compound that is the double carboxylic acid anhydride of pyromellitic
acid.[1][2][3] It is a highly reactive dianhydride due to the presence of two five-membered
anhydride rings fused to a central benzene ring at the 1,2- and 4,5-positions.[4][5] This planar
and symmetrical structure is fundamental to the exceptional thermal stability and mechanical
strength of the polymers derived from it.[5]

« CAS Number: 89-32-7[2][3][6]

e Molecular Formula: C10H206[1][2][3][6]
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e Synonyms: PMDA, Benzene-1,2,4,5-tetracarboxylic dianhydride, Pyromellitic acid
dianhydride[2]

The molecular structure of pyromellitic dianhydride is depicted below:

l=.Molecular Structure of Pyromellitic Dianhydride

Figure 1. Molecular Structure of Pyromellitic Dianhydride.

Physicochemical Properties

PMDA is typically a white to light yellow crystalline powder.[4][7] It is hygroscopic and will
hydrolyze to pyromellitic acid upon exposure to moisture.[1][4][8] Its key quantitative properties
are summarized in the table below.

Property Value References
Molecular Weight 218.12 g/mol [3][4]
Melting Point 283-288 °C [4107118]
N ) 397-400 °C (at reduced
Boiling Point [41[8]
pressure)
Flash Point 380 °C (closed cup)
Density 1.680 g/cm3 [8]

Soluble in DMSO, DMF,
Solubility acetone; Insoluble in ether, [4]18]

chloroform, benzene

Synthesis and Production

Industrially, pyromellitic dianhydride is primarily produced through the gas-phase catalytic
oxidation of 1,2,4,5-tetramethylbenzene (durene).[1][4] In a laboratory setting, it can be
synthesized by the dehydration of pyromellitic acid, often using acetic anhydride.[1][9]

A generalized workflow for the industrial production of PMDA is illustrated below.
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Industrial Synthesis of Pyromellitic Dianhydride

1,2,4,5-Tetramethylbenzene (Durene) Air (O2)

Vanadium-based Catalyst
(350-500 °C)

Pyromellitic Dianhydride (PMDA) Water (H20)
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Two-Step Polyimide Synthesis Pathway

Step 1: Poly(amic acid) Formation

Pyromellitic Dianhydride (PMDA) Aromatic Diamine (e.g., ODA)

Polar Solvent (e.g., DMAc)
Room Temperature

Polycondensation

Poly(amic acid) Solution

Cyclodehydration

Step 2: Thermal Imidization

Heat (e.g., up to 300°C)

Polyimide Film Water (byproduct)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [pyromellitic dianhydride CAS number and molecular
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145882#pyromellitic-dianhydride-cas-number-and-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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